4,10-Undecadiynal
Description
However, due to the absence of direct references in the evidence, this analysis will focus on structurally related compounds, such as 10-Undecenal (an α,β-unsaturated aldehyde) and undeca-1,10-diyne (a terminal diyne), to infer comparative properties.
Properties
Molecular Formula |
C11H14O |
|---|---|
Molecular Weight |
162.23 g/mol |
IUPAC Name |
undeca-4,10-diynal |
InChI |
InChI=1S/C11H14O/c1-2-3-4-5-6-7-8-9-10-11-12/h1,11H,3-6,9-10H2 |
InChI Key |
UWQTVOGCRQIRPD-UHFFFAOYSA-N |
SMILES |
C#CCCCCC#CCCC=O |
Canonical SMILES |
C#CCCCCC#CCCC=O |
Origin of Product |
United States |
Comparison with Similar Compounds
Data Table: Comparative Properties of Related Compounds
Research Findings and Implications
- Functional Group Influence : The presence of alkynes in 4,10-Undecadiynal would enhance its utility in Huisgen cycloaddition (click chemistry) compared to 10-Undecenal’s electrophilic reactivity .
- Safety Considerations : Aldehydes like 10-Undecenal pose environmental risks (H412), while diynes like undeca-1,10-diyne require careful handling due to flammability .
- Structural Optimization : Increasing chain length (e.g., hexadecenal vs. undecenals) affects hydrophobicity, which is critical for drug design or fragrance longevity .
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
